Cas no 17934-75-7 ((1R,9aR)-1-(butanoyloxy)-5-methyloctahydro-2H-quinolizinium bromide)

(1R,9aR)-1-(butanoyloxy)-5-methyloctahydro-2H-quinolizinium bromide structure
17934-75-7 structure
Product Name:(1R,9aR)-1-(butanoyloxy)-5-methyloctahydro-2H-quinolizinium bromide
CAS No:17934-75-7
MF:C14H26BrNO2
MW:320.265743732452
CID:1369575
PubChem ID:205416
Update Time:2025-04-20

(1R,9aR)-1-(butanoyloxy)-5-methyloctahydro-2H-quinolizinium bromide Chemical and Physical Properties

Names and Identifiers

    • (1R,9aR)-1-(butanoyloxy)-5-methyloctahydro-2H-quinolizinium bromide
    • [(1R,9aR)-5-methyl-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-5-ium-1-yl] butanoate,bromide
    • trans-1-Hydroxy-5-methyloctahydro-2H-quinolizinium bromide butyrate (ester)
    • 17934-75-7
    • 2H-Quinolizinium, octahydro-1-hydroxy-5-methyl-, bromide, butyrate (ester), (E)-
    • DTXSID40939204
    • 1-(Butanoyloxy)-5-methyloctahydro-2H-quinolizin-5-ium bromide
    • Inchi: 1S/C14H26NO2.BrH/c1-3-7-14(16)17-13-9-6-11-15(2)10-5-4-8-12(13)15;/h12-13H,3-11H2,1-2H3;1H/q+1;/p-1/t12-,13-,15?;/m1./s1
    • InChI Key: GDSJSQXJLNHXRK-JAWPBFRBSA-M
    • SMILES: [Br-].O(C(CCC)=O)[C@@H]1CCC[N+]2(C)CCCC[C@@H]21

Computed Properties

  • Exact Mass: 292.9112
  • Monoisotopic Mass: 319.11469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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